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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the extraction of

stevioside from the leaves of Stevia rebaudiana. It covers several common laboratory-scale

extraction techniques, including conventional maceration, Soxhlet extraction, Ultrasound-

Assisted Extraction (UAE), and Microwave-Assisted Extraction (MAE). The information is

intended to guide researchers in selecting and performing the most suitable method for their

specific needs, with a focus on yield and efficiency.

Introduction
Stevia rebaudiana Bertoni is a perennial shrub belonging to the Asteraceae family, native to

South America. Its leaves are a rich source of diterpene glycosides, collectively known as

steviol glycosides, which are renowned for their intense sweetness and low-caloric value.

Among these, stevioside and rebaudioside A are the most abundant and commercially

significant. These natural sweeteners have gained considerable attention in the food,

beverage, and pharmaceutical industries as a sugar substitute. Furthermore, steviol glycosides

have been investigated for various therapeutic properties, including antihyperglycemic,

antihypertensive, anti-inflammatory, and antioxidant effects.

The efficient extraction of stevioside from Stevia leaves is a critical first step for research,

development, and commercial production. The choice of extraction method can significantly

impact the yield, purity, and overall cost-effectiveness of the process. This document outlines
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and compares various extraction protocols, providing the necessary details for their

implementation in a laboratory setting.

General Experimental Workflow
The overall process for obtaining stevioside from Stevia rebaudiana leaves involves several

key stages, from raw material preparation to the final purified product. The general workflow is

illustrated below.
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Caption: General workflow for stevioside extraction and purification.

Comparative Data of Extraction Methods
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The selection of an appropriate extraction method depends on various factors, including

desired yield, processing time, energy consumption, and available equipment. The following

table summarizes quantitative data from comparative studies on different extraction techniques.

Extractio
n Method

Solvent
Temperat
ure (°C)

Time
Steviosid
e Yield
(%)

Rebaudio
side A
Yield (%)

Referenc
e

Convention

al

(Maceratio

n)

Methanol:

Water

(80:20)

25 12 h 6.54 1.20 [1][2][3]

Ultrasound

-Assisted

(UAE)

Methanol:

Water

(80:20)

35 ± 5 30 min 4.20 1.98 [1][2][3]

Microwave-

Assisted

(MAE)

Methanol:

Water

(80:20)

50 1 min 8.64 2.34 [1][2][3]

Soxhlet

Extraction

Ethanol

(96%)

Boiling

Point
10 h - - [4]

Ultrasound

-Assisted

(UAE)

Ethanol

(20%)
50 - - - [5][6]

Maceration
Ethanol

(50%)
54 112 min - - [7][8]

Microwave-

Assisted

(MAE)

Ethanol

(50%)
51 16 min - - [7][8]

Ultrasound

-Assisted

(UAE)

Ethanol

(50%)
50 43 min - - [7][8]
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Note: Yields can vary depending on the plant material, specific experimental conditions, and

analytical methods used. The data presented is for comparative purposes.

Experimental Protocols
This section provides detailed step-by-step protocols for the extraction of stevioside from

Stevia rebaudiana leaves using various methods.

Preparation of Plant Material
Harvesting: Harvest fresh, healthy leaves of Stevia rebaudiana.

Drying: Air-dry the leaves in the shade or use a hot air oven at a temperature of 50-60°C until

a constant weight is achieved to prevent degradation of the glycosides.[4][9]

Grinding: Grind the dried leaves into a fine powder (e.g., 60 mesh size) using a mechanical

grinder to increase the surface area for efficient extraction.[1]

Protocol 1: Conventional Extraction (Maceration)
This method is simple and requires minimal specialized equipment, but it is time-consuming.
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Start: Powdered Stevia Leaves

Mix with Solvent
(e.g., 80% Methanol)

Incubate at Room Temperature
(e.g., 12 hours) with occasional shaking

Filter the Mixture

Collect the Filtrate
(Crude Extract)

End: Proceed to Purification

Click to download full resolution via product page

Caption: Workflow for Maceration Extraction.

Materials:

Powdered Stevia leaves

Methanol (or Ethanol)

Distilled water

Erlenmeyer flask

Shaker (optional)
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Filter paper

Procedure:

Weigh a desired amount of powdered Stevia leaves (e.g., 10 g).

Place the powder in an Erlenmeyer flask.

Add the extraction solvent. A common solvent is 80:20 (v/v) methanol:water at a solvent-to-

solid ratio of 10:1 (e.g., 100 mL for 10 g of powder).[1]

Seal the flask and keep it at room temperature (around 25°C) for 12 hours.[1][2]

Agitate the mixture periodically or place it on a shaker for continuous mild agitation.

After the extraction period, filter the mixture through filter paper to separate the extract from

the solid residue.

The collected filtrate is the crude stevioside extract, which can then be subjected to

purification steps.

Protocol 2: Soxhlet Extraction
This is a continuous extraction method that offers higher efficiency than maceration but

requires a Soxhlet apparatus and is more energy-intensive.
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Start: Powdered Stevia Leaves

Place Powder in a Thimble

Assemble Soxhlet Apparatus
with Solvent (e.g., 96% Ethanol)

Heat the Solvent to Boiling

Continuous Extraction
(e.g., 10 hours)

Collect the Extract from the Flask

End: Proceed to Purification
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Caption: Workflow for Soxhlet Extraction.

Materials:

Powdered Stevia leaves

Ethanol (96%) or other suitable solvent

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 16 Tech Support

https://www.benchchem.com/product/b1681144?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Soxhlet apparatus (including a round-bottom flask, extractor, and condenser)

Extraction thimble

Heating mantle

Procedure:

Place a known amount of powdered Stevia leaves (e.g., 20 g) into an extraction thimble.[4]

Place the thimble inside the Soxhlet extractor.

Fill the round-bottom flask with the extraction solvent (e.g., 500 mL of 96% ethanol).[4]

Assemble the Soxhlet apparatus and place the flask on a heating mantle.

Heat the solvent to its boiling point. The solvent vapor will travel up to the condenser, liquefy,

and drip back into the extractor, immersing the thimble.

Continue the extraction for a specified duration (e.g., 10 hours).[4]

Once the extraction is complete, turn off the heat and allow the apparatus to cool.

The solution in the round-bottom flask contains the crude stevioside extract.

Protocol 3: Ultrasound-Assisted Extraction (UAE)
UAE utilizes acoustic cavitation to disrupt plant cell walls, enhancing solvent penetration and

reducing extraction time and temperature.
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Start: Powdered Stevia Leaves

Mix with Solvent
(e.g., 80% Methanol or 50% Ethanol)

Place in Ultrasonic Bath
(e.g., 35-50°C for 30-43 min)

Filter the Mixture

Collect the Filtrate
(Crude Extract)

End: Proceed to Purification

Click to download full resolution via product page

Caption: Workflow for Ultrasound-Assisted Extraction.

Materials:

Powdered Stevia leaves

Methanol or Ethanol

Distilled water

Beaker or flask

Ultrasonic bath
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Procedure:

Mix a known quantity of powdered Stevia leaves with the chosen solvent (e.g., 80:20

methanol:water or 50% ethanol) in a beaker or flask.[1][7]

Place the vessel in an ultrasonic bath.

Set the temperature and sonication time. Typical conditions are 35-50°C for 30-43 minutes.

[1][7][8]

After sonication, filter the mixture to separate the extract from the plant material.

The resulting filtrate is the crude stevioside extract.

Protocol 4: Microwave-Assisted Extraction (MAE)
MAE uses microwave energy to heat the solvent and plant material, leading to rapid cell

rupture and release of target compounds. This method is known for its high speed and

efficiency.[2]
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Start: Powdered Stevia Leaves

Mix with Solvent
(e.g., 80% Methanol or 50% Ethanol) in a microwave-safe vessel

Microwave Irradiation
(e.g., 80W at 50°C for 1 min)

Filter the Mixture

Collect the Filtrate
(Crude Extract)

End: Proceed to Purification
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Caption: Workflow for Microwave-Assisted Extraction.

Materials:

Powdered Stevia leaves

Methanol or Ethanol

Distilled water

Microwave-safe extraction vessel

Microwave extractor
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Procedure:

Place a measured amount of powdered Stevia leaves into a microwave-safe extraction

vessel.

Add the extraction solvent (e.g., 80:20 methanol:water or 50% ethanol).[1][7]

Seal the vessel and place it in the microwave extractor.

Set the microwave power, temperature, and extraction time. Optimal conditions have been

reported as 80 W power at 50°C for 1 minute.[1][2]

After the extraction cycle, carefully remove the vessel and allow it to cool.

Filter the extract to remove the solid residue.

The filtrate contains the crude stevioside extract.

Post-Extraction Purification
The crude extract obtained from any of the above methods contains impurities such as

pigments (chlorophylls), waxes, and other plant metabolites. Further purification is necessary to

isolate stevioside.

General Purification Steps:

Solvent Evaporation: The solvent from the crude extract is typically removed using a rotary

evaporator under reduced pressure at a temperature of 50-60°C to obtain a concentrated

aqueous solution or a dry residue.[1]

Decolorization: The concentrated extract can be treated with activated charcoal to remove

pigments.[10] The mixture is stirred and then filtered.

Purification by Liquid-Liquid Extraction: The aqueous solution can be fractionated with

different organic solvents of increasing polarity (e.g., hexane, chloroform, ethyl acetate, and

n-butanol) to separate compounds based on their solubility.[1] Steviol glycosides are typically

enriched in the n-butanol fraction.
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Crystallization: The purified extract rich in steviosides can be concentrated and cooled to

induce crystallization. The addition of a small amount of a suitable solvent like methanol can

facilitate the formation of stevioside crystals.[11]

Membrane Filtration: Techniques like ultrafiltration (UF) and nanofiltration (NF) can be

employed to remove high molecular weight impurities and for the concentration of steviol

glycosides.[12][13]

Analysis
The quantification and purity assessment of the extracted stevioside are commonly performed

using High-Performance Liquid Chromatography (HPLC).[14][15][16]

Column: A C18 reversed-phase column is frequently used.[16]

Mobile Phase: A mixture of acetonitrile and water or a buffer solution is a common mobile

phase, often in an isocratic or gradient elution mode.[14][15]

Detection: UV detection at a wavelength of around 210 nm is typically employed.[14]

Quantification: The concentration of stevioside is determined by comparing the peak area in

the sample chromatogram with that of a standard of known concentration.[15]

Conclusion
The extraction of stevioside from Stevia rebaudiana leaves can be accomplished through

various methods, each with its own advantages and disadvantages. Conventional maceration

is simple but slow, while modern techniques like UAE and MAE offer significantly reduced

extraction times and often higher yields.[1][2][3] The choice of method will depend on the

specific research goals, available resources, and desired scale of operation. The protocols and

data presented in this document provide a comprehensive guide for researchers to effectively

extract and analyze stevioside for their scientific and developmental endeavors.

Need Custom Synthesis?
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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